Cas no 1896014-21-3 (3-methyl-2-(pyrimidin-2-yl)butanoic acid)

3-methyl-2-(pyrimidin-2-yl)butanoic acid is a synthetic organic compound featuring a pyrimidine ring and a carboxylic acid group. This compound exhibits potent biological activity and is widely utilized in drug discovery and research applications. Its unique structural features contribute to its selectivity and efficacy, making it a valuable tool in chemical synthesis and molecular biology studies.

3-methyl-2-(pyrimidin-2-yl)butanoic acid structure

1896014-21-3 structure

Product Name:3-methyl-2-(pyrimidin-2-yl)butanoic acid

CAS No:1896014-21-3

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:5955388

PubChem ID:116998370

Update Time:2025-06-24

3-methyl-2-(pyrimidin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-methyl-2-(pyrimidin-2-yl)butanoic acid
- 1896014-21-3
- EN300-1766627
- Inchi： 1S/C9H12N2O2/c1-6(2)7(9(12)13)8-10-4-3-5-11-8/h3-7H,1-2H3,(H,12,13)
- InChI Key： WISMISHTMLCMCN-UHFFFAOYSA-N
- SMILES： OC(C(C1N=CC=CN=1)C(C)C)=O

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.1Å²

3-methyl-2-(pyrimidin-2-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1766627-0.05g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	0.05g	$1068.0	2023-09-20
Enamine	EN300-1766627-0.1g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	0.1g	$1119.0	2023-09-20
Enamine	EN300-1766627-0.25g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	0.25g	$1170.0	2023-09-20
Enamine	EN300-1766627-0.5g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	0.5g	$1221.0	2023-09-20
Enamine	EN300-1766627-1.0g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	1g	$1272.0	2023-06-03
Enamine	EN300-1766627-2.5g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	2.5g	$2492.0	2023-09-20
Enamine	EN300-1766627-5.0g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	5g	$3687.0	2023-06-03
Enamine	EN300-1766627-10.0g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	10g	$5467.0	2023-06-03
Enamine	EN300-1766627-1g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	1g	$1272.0	2023-09-20
Enamine	EN300-1766627-5g	3-methyl-2-(pyrimidin-2-yl)butanoic acid	1896014-21-3	5g	$3687.0	2023-09-20